Cas no 1261897-25-9 (5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol)

• Product Name: 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol
• CAS No: 1261897-25-9
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18315688
• CID: 2761995
• PubChem ID: 53221422
• Update Time: 2025-11-02

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315688
• EBA53644
• 5-(5-CARBOXY-2-FLUOROPHENYL)-2-CHLOROPHENOL
• 4'-Chloro-6-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 1261897-25-9
• DTXSID60686066
• 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol, 95%
• 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol

• MDL： MFCD18315688
• Inchi： 1S/C13H8ClFO3/c14-10-3-1-7(6-12(10)16)9-5-8(13(17)18)2-4-11(9)15/h1-6,16H,(H,17,18)
• InChI Key： YTHYXYQNMNKQDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol

Comprehensive Guide to 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol (CAS No. 1261897-25-9): Properties, Applications, and Market Insights

5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol (CAS 1261897-25-9) is a specialized organic compound with a unique molecular structure that combines a fluorinated phenyl ring with a chlorophenol moiety. This fluorinated chlorophenol derivative has gained significant attention in pharmaceutical and material science research due to its versatile chemical properties. The presence of both carboxylic acid and phenolic hydroxyl functional groups makes it particularly valuable for synthetic applications.

Recent scientific literature highlights the growing importance of fluorinated aromatic compounds like 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol in drug discovery. The compound's structural features allow it to serve as a key intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential for creating targeted therapeutics, especially in areas such as inflammation modulation and enzyme inhibition.

The physicochemical properties of CAS 1261897-25-9 make it suitable for multiple applications. Its moderate solubility in polar organic solvents and stability under various conditions contribute to its utility in organic synthesis. The compound typically appears as a white to off-white crystalline powder with a melting point range that facilitates purification processes. These characteristics are crucial for researchers developing novel pharmaceutical compounds or advanced materials.

In the context of green chemistry trends, 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol has been investigated for its potential in environmentally friendly synthetic routes. The compound's selective reactivity allows for efficient transformations with minimal byproduct formation, aligning with current demands for sustainable chemical processes. This aspect is particularly relevant as the chemical industry seeks to reduce its environmental footprint while maintaining synthetic efficiency.

The analytical characterization of 1261897-25-9 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Quality control protocols for this fluorophenol derivative emphasize the importance of monitoring residual solvents and related substances, reflecting the compound's use in sensitive applications.

Market analysis indicates growing demand for specialty fluorinated compounds like 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol. The global market for fluorinated pharmaceutical intermediates is projected to expand significantly, driven by increased research in targeted drug therapies. Suppliers of CAS 1261897-25-9 are focusing on scaling up production while maintaining strict quality standards to meet this rising demand from both academic and industrial researchers.

From a regulatory perspective, 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol is generally classified as a research chemical. Proper handling procedures should be followed, including the use of appropriate personal protective equipment when working with this compound in laboratory settings. While not classified as hazardous under normal conditions, standard laboratory safety protocols for organic compounds should always be observed.

The synthetic versatility of 1261897-25-9 makes it valuable for creating diverse molecular architectures. Chemists can utilize its multiple reactive sites for sequential functionalization, enabling the construction of complex molecules. This capability is particularly important in medicinal chemistry, where structural complexity often correlates with biological activity and selectivity.

Recent patent literature reveals innovative applications of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol in developing new therapeutic agents. Several patent filings describe its use as a building block for compounds targeting specific biological pathways. The pharmaceutical industry's continued interest in fluorine-containing drugs suggests that demand for this intermediate will likely increase in coming years.

For researchers sourcing CAS 1261897-25-9, it's important to verify the compound's purity and obtain comprehensive analytical data. Reputable suppliers typically provide certificates of analysis including HPLC purity, NMR spectra, and mass spec confirmation. These quality assurances are essential for ensuring reproducible results in synthetic applications and biological studies.

The stability profile of 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol under various storage conditions has been extensively studied. Proper storage in cool, dry environments away from strong oxidizers helps maintain the compound's integrity over extended periods. These stability characteristics contribute to its practicality as a research chemical and synthetic intermediate in pharmaceutical development.

Looking ahead, the scientific community anticipates new discoveries involving fluorinated phenolic compounds like 1261897-25-9. Ongoing research into structure-activity relationships may reveal additional applications for this versatile intermediate. As synthetic methodologies continue to advance, particularly in catalyzed transformations and green chemistry approaches, the utility of this compound is expected to expand further.

In conclusion, 5-(5-Carboxy-2-fluorophenyl)-2-chlorophenol (CAS 1261897-25-9) represents an important building block in modern chemical research. Its unique combination of fluorine substitution and phenolic functionality makes it valuable for pharmaceutical development and material science applications. As research into fluorinated organic compounds progresses, this intermediate will likely play an increasingly significant role in scientific advancements and industrial applications.